It's important to note that the absence of current research doesn't preclude future discoveries. New applications for chemicals are constantly being explored.
While research on 1,6-dichloroisoquinoline-3-carboxylic acid itself might be limited, the isoquinoline scaffold, a core structure this compound shares with many other molecules, is a well-studied and significant area in medicinal chemistry.
Isoquinoline alkaloids, a class of natural products containing the isoquinoline core, exhibit a wide range of biological activities. These activities have led to the development of numerous clinically useful drugs, including papaverine (a smooth muscle relaxant) and noscapine (an antitussive) [1]. The success of these drugs has fueled ongoing research into the development of new therapeutic agents based on the isoquinoline scaffold [1].
Here, the concept is that by modifying the core structure of known bioactive isoquinoline alkaloids, researchers can create new molecules with potential therapeutic applications.